2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole

• IUPAC Name: 2-(2-chlorophenyl)-6-methylimidazo[2,1-b][1,3]benzothiazole
• InChI: InChI=1S/C16H11ClN2S/c1-10-6-7-14-15(8-10)20-16-18-13(9-19(14)16)11-4-2-3-5-12(11)17/h2-9H,1H3
• InChI Key: ZTPJZBIKGHREGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N3C=C(N=C3S2)C4=CC=CC=C4Cl
• Molecular Formula: C16H11ClN2S
• Molecular Weight: 298.8 g/mol

Description

2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole, also known as MeIQ, is a heterocyclic aromatic amine that is commonly found in cooked meat. It is a potent carcinogen that has been linked to the development of various types of cancer, including colon, breast, and prostate cancer. Despite its harmful effects, MeIQ is widely used in scientific research for its ability to induce DNA damage and mutagenesis.

Mechanism of Action

2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole exerts its carcinogenic effects through the formation of DNA adducts, which are covalent bonds between 2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole and DNA molecules. These adducts can cause mutations in DNA, leading to the development of cancer. 2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole also induces oxidative stress and inflammation, which can further contribute to the development of cancer.
Biochemical and Physiological Effects
2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole has been shown to induce a variety of biochemical and physiological effects, including DNA damage, cell cycle arrest, apoptosis, and inflammation. It has also been shown to alter the expression of various genes involved in carcinogenesis and tumor progression.

Advantages and Limitations for Lab Experiments

2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole is a potent carcinogen that can induce DNA damage and mutagenesis, making it a valuable tool for studying the mechanisms of carcinogenesis. However, its harmful effects also make it challenging to work with, as it requires strict safety protocols to prevent exposure to researchers.
List of

Future Directions

1. Investigating the effects of 2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole on epigenetic modifications and gene expression.
2. Studying the role of 2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole in the development of specific types of cancer, such as colon and breast cancer.
3. Developing new chemopreventive agents that can block the carcinogenic effects of 2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole.
4. Evaluating the efficacy of dietary compounds in reducing the harmful effects of 2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole.
5. Investigating the potential use of 2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole as a biomarker for cancer risk assessment.
6. Developing new methods for synthesizing 2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole that are more efficient and environmentally friendly.
7. Investigating the effects of 2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole on non-cancerous cells and tissues to better understand its toxicity.
8. Studying the effects of 2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole on the microbiome and its potential role in cancer development.
9. Investigating the potential use of 2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole as a therapeutic agent for cancer treatment.
10. Developing new animal models to study the effects of 2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole on cancer development.

Synthesis Methods

2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole can be synthesized through a multistep reaction process that involves the condensation of 2-chloroaniline with 2-methylthio-1,3-benzothiazole followed by cyclization and oxidation. The resulting compound is then purified through column chromatography to obtain pure 2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole.

Scientific Research Applications

2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole is commonly used in scientific research to study the mechanisms of mutagenesis and carcinogenesis. It is a potent DNA-damaging agent that induces mutations in various genes, including tumor suppressor genes and oncogenes. 2-(2-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole has also been used to study the effects of dietary compounds on cancer development and to evaluate the efficacy of chemopreventive agents.